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Compound of Interest

5-Methylthiophene-3-
Compound Name:

carbohydrazide
CAS No.: 524731-02-0
Cat. No.: B1275086

Get Quote

Executive Summary

5-Methylthiophene-3-carbohydrazide (CAS: 524731-02-0) is a functionalized heteroaromatic
building block frequently employed in the synthesis of bioactive scaffolds (e.g., antimicrobial
hydrazones, anticancer agents).[1][2] Its chemical integrity is defined by the hydrazide moiety (-
CONHNHz2) attached to the electron-rich thiophene ring.

While the thiophene core provides relative aromatic stability, the hydrazide tail is chemically
labile. It acts as a "soft" nucleophile and a reducing agent, making the compound susceptible to
oxidative degradation, hydrolytic cleavage, and condensation reactions with ubiquitous
carbonyl impurities.

Critical Storage Directive: Store at -20°C under an inert atmosphere (Argon/Nitrogen) in amber
glass.

Physicochemical Profile
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Understanding the molecule's physical state is the first step in predicting its degradation

kinetics.
Property Value | Description Technical Implication
Low MW facilitates
Molecular Weight 156.21 g/mol volatilization of degradation
byproducts (e.g., hydrazine).
Yellowing indicates oxidation
Appearance White to off-white solid (formation of azo/azoxy
species).
Poor water solubility (neutral
Solubility DMSO, DMF, Methanol pH). Avoid storing in protic

solvents for long periods.

~3.5 (Thiophene proton) ~11.5  Stable at neutral pH; rapid
pKa (Calculated) i . .
(Hydrazide -NH) hydrolysis in strong acid/base.

Hydrazides can form hydrates,
Hygroscopicity Moderate accelerating hydrolytic

cleavage.

Stability Assessment & Degradation Mechanisms

The stability of 5-Methylthiophene-3-carbohydrazide is governed by three primary stress
vectors: Oxidative Stress, Hydrolytic Stress, and Photolytic Stress.

Oxidative Instability (The Primary Threat)

The terminal nitrogen of the hydrazide group is electron-rich. Exposure to atmospheric oxygen,
especially in solution, facilitates a radical-mediated oxidation mechanism.

e Mechanism: Auto-oxidation leads to the formation of diimide intermediates and potentially
azo-dimers.

¢ Visual Indicator: Samples turning from white to yellow/orange.
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Hydrolytic Cleavage

While the amide bond is resonance-stabilized, the presence of moisture (hygroscopicity) can
catalyze hydrolysis, reverting the compound to its parent acid.

e Reaction: R-CONHNH:2 + H20

R-COOH + NH2NHz (Hydrazine)

 Toxicity Risk: This pathway releases free hydrazine, a known carcinogen and strong
reducing agent.

Photostability

Thiophene rings exhibit UV absorption bands. Prolonged exposure to light can induce photo-
oxidation of the sulfur atom (forming sulfoxides) or radical abstraction at the methyl group.

Degradation Pathway Diagram

The following diagram visualizes the critical degradation nodes.
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Figure 1: Primary degradation pathways including hydrolysis (red), oxidation (yellow), and
solvent condensation (grey).
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Storage & Handling Protocols
Long-Term Storage (Solid State)

To maximize shelf-life (>2 years), strictly adhere to the "Cold-Dry-Dark-Inert" protocol.

Temperature: Store at -20°C (-4°F). Lower temperatures reduce the kinetic rate of auto-
oxidation.

o Atmosphere: Purge the headspace of the vial with Argon (preferred) or Nitrogen before
sealing. Argon is heavier than air and provides a better blanket.

o Container: Use Amber borosilicate glass vials with Teflon-lined screw caps. Avoid plastic
containers for long-term storage as they are permeable to moisture and oxygen.

» Desiccation: Store the vial inside a secondary container (e.g., a jar) containing active
desiccant (silica gel or Drierite).

Handling in Solution (Assay Preparation)

Hydrazides are reactive nucleophiles. Improper solvent choice can destroy the sample before
the assay begins.

» Avoid Ketones/Aldehydes: NEVER dissolve in Acetone, MEK, or unpurified alcohols
containing aldehyde traces. The hydrazide will react rapidly to form hydrazones.

e Preferred Solvents: Anhydrous DMSO or DMF.
e Working Life:

o Room Temp: Use within 4 hours.

o 4°C: Stable for 24-48 hours.

o Freeze/Thaw: Avoid.[3][4][5][6][7] Aliquot stock solutions immediately after preparation.

Quality Control & Self-Validating Systems

Do not assume purity based on the label. Implement these checks to validate sample integrity.
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Visual Inspection (First Line of Defense)

o Pass: Free-flowing white powder.

e Fail: Clumping (moisture ingress) or Yellow/Brown discoloration (oxidation).

HPLC-UV Analytical Method

A standard reverse-phase method can separate the parent hydrazide from its acid degradation
product.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 3.5 um).
¢ Mobile Phase A: Water + 0.1% Formic Acid (Acidic pH stabilizes the hydrazide).
» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.
» Gradient: 5% B to 95% B over 10 minutes.
e Detection: UV at 254 nm (Thiophene absorption).
» Validation Criteria:
o Parent Peak: ~156 Da (M+H).
o Impurity 1 (Acid): ~142 Da (Hydrolysis product).

o Impurity 2 (Hydrazone): Variable mass depending on solvent contaminant (e.g., M+40 for
acetone adduct).

NMR Check (Quick Purity Verification)

» Key Signal: Look for the hydrazide protons.
o Broad singlet at ~9.0 - 10.0 ppm (CONH).

o Broad singlet at ~4.0 - 5.0 ppm (NH3).
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« Degradation Flag: Disappearance of the NH2 signal and sharpening of aromatic peaks often
indicate hydrolysis to the carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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